3-(4-Methoxybenzoyl)oxolan-2-one

• CAS No.: 58688-30-5
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3-(4-methoxybenzoyl)oxolan-2-one
• InChI: InChI=1S/C12H12O4/c1-15-9-4-2-8(3-5-9)11(13)10-6-7-16-12(10)14/h2-5,10H,6-7H2,1H3
• InChI Key: WKKOWCZWSZVZIL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2CCOC2=O

Description

3-(4-Methoxybenzoyl)oxolan-2-one is a high-purity chemical compound offered for research and development purposes. This molecule features an oxolan-2-one (also known as gamma-butyrolactone) ring system substituted at the 3-position with a 4-methoxybenzoyl group. This structure suggests its potential utility as a key synthetic intermediate or building block in organic synthesis, particularly in the development of more complex molecules for pharmaceutical and material science research . The presence of the lactone ring makes it a candidate for exploration in medicinal chemistry, as similar scaffolds are found in various bioactive molecules and natural products . Researchers can use this compound to explore structure-activity relationships or as a precursor in multi-step synthetic pathways. The product is strictly for research use and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult safety data sheets prior to handling.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Structural Features and Substituent Effects

The following table summarizes key structural and physicochemical properties of 3-(4-Methoxybenzoyl)oxolan-2-one and related compounds:

Compound Name	Substituents	Molecular Weight (g/mol)	TPSA (Ų)	logP	Key Biological Activities	Reference
3-(4-Methoxybenzoyl)oxolan-2-one	4-Methoxybenzoyl at C3	~234.2*	~46.5*	~2.0*	Not explicitly reported	Target Compound
PIL (Pilocarpine analogue)	3-Ethyl, 4-(1-methylimidazol-5-yl)methyl	~222.3	~67.9	0.5	Cholinergic agonist
EPI (Epimers of alkaloids)	3-Hydroxy(phenyl)methyl, 4-(1-methylimidazol-5-yl)methyl	~296.3	~95.6	1.2	Alkaloid with stereospecific activity
3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one	Bis(4-hydroxy-3-methoxyphenyl)methyl groups at C3 and C4	~430.4	~135.7	1.8	Antioxidant, upregulated in assays
4-[(Benzodioxol-5-yl)methyl]-3-[hydroxy(trimethoxyphenyl)methyl]oxolan-2-one	Benzodioxolyl and trimethoxyphenyl groups	416.4	92.7	3.2	Potential biosensor or antitumor
(-)-Hinokinin	Bis(1,3-benzodioxol-5-yl)methyl groups at C3 and C4	~368.3	~83.6	2.5	Antimicrobial, lignan precursor

*Estimated based on structural similarity.

Key Observations:

• Substituent Diversity: The target compound’s 4-methoxybenzoyl group contrasts with imidazole (PIL), hydroxy-phenyl (EPI), and benzodioxole (Hinokinin) substituents in analogues. These differences dictate polarity, solubility, and biological target interactions.
• Polarity : Compounds with hydroxyl groups (e.g., 3-hydroxy-3,4-bis[...]oxolan-2-one in ) exhibit higher Topological Polar Surface Area (TPSA >130 Ų), suggesting greater water solubility compared to the methoxy-rich target compound (TPSA ~46.5 Ų) .
• Lipophilicity : The benzodioxole-containing compound () has a higher logP (3.2), indicating greater lipid solubility, which may enhance membrane permeability .

Q & A

Q. What are the recommended methodologies for synthesizing 3-(4-Methoxybenzoyl)oxolan-2-one, and how can reaction yields be optimized?

Synthesis typically involves cyclization of a precursor lactone followed by functionalization with a 4-methoxybenzoyl group. Key steps include:

• Cyclization : Use γ-butyrolactone derivatives under acidic or basic conditions to form the oxolan-2-one core .
• Acylation : Introduce the 4-methoxybenzoyl group via Friedel-Crafts acylation or nucleophilic substitution, using catalysts like Lewis acids (e.g., AlCl₃) .
• Yield Optimization : Control temperature (60–80°C), solvent polarity (e.g., dichloromethane or THF), and stoichiometric ratios (1:1.2 lactone:acylating agent). Purification via column chromatography (silica gel, ethyl acetate/hexane) improves purity .

Q. Which spectroscopic and crystallographic techniques are critical for structural characterization?

• NMR Spectroscopy : ¹H and ¹³C NMR confirm the lactone ring (δ ~4.5–5.5 ppm for protons adjacent to carbonyl) and methoxybenzoyl substituents (δ ~3.8 ppm for OCH₃) .
• X-ray Crystallography : Use SHELX software for structure refinement. SHELXL is ideal for small-molecule analysis, while SHELXD/SHELXE resolve phase problems in twinned crystals .
• Mass Spectrometry : High-resolution MS (HRMS-ESI) validates molecular weight (C₁₂H₁₂O₄, expected [M+H]⁺ = 221.0814) .

Q. How does the compound’s stability under physiological conditions impact experimental design?

• pH Stability : Test degradation kinetics in buffers (pH 2–8, 37°C) via HPLC. Oxolan-2-one derivatives show hydrolysis at extremes (pH <3 or >9), requiring neutral buffers for bioassays .
• Thermal Stability : Differential Scanning Calorimetry (DSC) identifies decomposition points (>150°C for similar lactones), guiding storage at 4°C in inert atmospheres .

Advanced Research Questions

Q. How can contradictory bioactivity data in anti-inflammatory assays be resolved?

Contradictions may arise from:

• Cell Line Variability : Compare results across primary (e.g., RAW 264.7 macrophages) and immortalized lines. Use TNF-α/IL-6 ELISA to quantify suppression .
• Metabolite Interference : Perform LC-MS to identify degradation products (e.g., hydrolyzed lactone) that may antagonize activity .
• Dose-Response Curves : Use nonlinear regression (GraphPad Prism) to calculate IC₅₀ values, ensuring assays cover 0.1–100 μM ranges .

Q. What computational strategies are effective for Structure-Activity Relationship (SAR) studies?

• Molecular Docking : Use AutoDock Vina to model interactions with COX-2 or NF-κB targets. The methoxybenzoyl group shows π-π stacking with Tyr355 in COX-2 .
• QSAR Modeling : Apply Gaussian-based DFT calculations to correlate electronic parameters (HOMO/LUMO) with bioactivity. Methoxy substituents enhance electron density, improving receptor binding .

Q. How can enantiomeric purity be ensured during synthesis, and what analytical methods validate it?

• Chiral Catalysts : Employ asymmetric catalysis (e.g., BINAP-Ru complexes) during lactone formation to favor the desired (R)- or (S)-enantiomer .
• Chiral HPLC : Use a Chiralpak IC column (hexane:isopropanol 90:10) to resolve enantiomers. Compare retention times with racemic standards .
• Circular Dichroism (CD) : Confirm absolute configuration via Cotton effects at 220–250 nm .

Methodological Recommendations

• Crystallographic Refinement : Use SHELXL for high-resolution data (≤1.0 Å) and TWINABS for twinned crystals .
• In Vivo Testing : Administer via intraperitoneal injection (5–20 mg/kg) in PBS/5% DMSO, with toxicity monitoring over 14 days .